Cas no 182924-29-4 (1H-Pyrazole-4-carbonitrile,1-(1,1-dimethylethyl)-5-(methylamino)-3-(trifluoromethyl)-)

• Product Name: 1H-Pyrazole-4-carbonitrile,1-(1,1-dimethylethyl)-5-(methylamino)-3-(trifluoromethyl)-
• CAS No: 182924-29-4
• MF: C₁₀H₁₃F₃N₄
• MW: 246.232231855392
• CID: 1376077
• Update Time: 2024-08-16

1H-Pyrazole-4-carbonitrile,1-(1,1-dimethylethyl)-5-(methylamino)-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carbonitrile,1-(1,1-dimethylethyl)-5-(methylamino)-3-(trifluoromethyl)-
• 1H-Pyrazole-4-carbonitrile, 1-(1,1-dimethylethyl)-5-(methylamino)-3-(trifluoromethyl)-

• Inchi： 1S/C10H13F3N4/c1-9(2,3)17-8(15-4)6(5-14)7(16-17)10(11,12)13/h15H,1-4H3
• InChI Key： KXAXZPNEAWRWOR-UHFFFAOYSA-N
• SMILES： N1(C(C)(C)C)C(NC)=C(C#N)C(C(F)(F)F)=N1

Computed Properties

• Exact Mass: 246.10939

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Boiling Point: 346.5±42.0 °C(Predicted)
• PSA: 53.64
• pka: -1.31±0.25(Predicted)